Cas no 867034-10-4 (Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate)

• Product Name: Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• CAS No: 867034-10-4
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD13184346
• CID: 1025701
• PubChem ID: 46839972
• Update Time: 2025-06-14

Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• BBYNLXLFZMEYIO-UHFFFAOYSA-N
• SC1091
• 1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid, 7-chloro-, ethyl ester
• PB25523
• AX8224461
• MFCD13184346
• AKOS015843445
• DB-360557
• Ethyl7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• ETHYL 7-CHLORO-6-AZAINDOLE-2-CARBOXYLATE
• J-521219
• DTXSID90676692
• SY077855
• 867034-10-4
• EN300-6245480
• Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate
• DS-17261
• SCHEMBL4276567

• MDL： MFCD13184346
• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)7-5-6-3-4-12-9(11)8(6)13-7/h3-5,13H,2H2,1H3
• InChI Key： BBYNLXLFZMEYIO-UHFFFAOYSA-N
• SMILES： O=C(C1NC2C(=CC=NC=2Cl)C=1)OCC

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.5

Experimental Properties

• Boiling Point: 406.0±40.0°C at 760 mmHg

Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate

Comprehensive Overview of Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (CAS No. 867034-10-4)

Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (CAS No. 867034-10-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrrolopyridine derivative is characterized by a fused bicyclic system, combining a pyrrole and a pyridine ring, which is further functionalized with an ethyl ester group at the 2-position and a chlorine atom at the 7-position. The presence of these substituents enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for heterocyclic compounds like Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are pivotal in treating various diseases. The compound's CAS No. 867034-10-4 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemical research.

The synthesis of Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its molecular weight and solubility properties are critical for its application in various solvents and reaction conditions. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and structural integrity, ensuring its suitability for further chemical transformations.

One of the trending topics in the context of Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate is its role in the development of small-molecule therapeutics. With the rise of personalized medicine and targeted therapies, this compound's scaffold is being explored for its ability to modulate specific biological pathways. Additionally, its bioavailability and metabolic stability are areas of active investigation, as these factors are crucial for its potential use in vivo.

From an industrial perspective, CAS No. 867034-10-4 is often discussed in forums and publications related to fine chemicals and custom synthesis. Companies specializing in contract research and manufacturing services (CRAMS) frequently list this compound in their portfolios, highlighting its commercial significance. Its applications extend beyond pharmaceuticals, including its use in the development of advanced materials and catalysts, where its electronic properties can be leveraged.

Environmental and safety considerations are also paramount when working with Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate. Proper handling, storage, and disposal protocols must be adhered to, in line with global chemical safety standards. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing waste and reducing the use of hazardous reagents.

In summary, Ethyl 7-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (CAS No. 867034-10-4) is a compound of high interest due to its structural uniqueness and broad applicability. Its role in drug discovery, material science, and industrial chemistry underscores its importance in modern scientific endeavors. As research continues to uncover new uses for this molecule, its prominence in the chemical community is expected to grow further.